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Personal protective equipment for handling Unc-
CA359
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Compound of Interest

Compound Name: Unc-CA359

Cat. No.: B12396089

Essential Safety and Handling Guide for Unc-
CA359

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides crucial safety and logistical information for the handling of Unc-CA359,
a potent epidermal growth factor receptor (EGFR) inhibitor. Due to the absence of a specific
Material Safety Data Sheet (MSDS) for Unc-CA359, the following guidelines are based on best
practices for handling potent, powdered small molecule kinase inhibitors and the known class
effects of EGFR inhibitors.

Personal Protective Equipment (PPE)

Strict adherence to proper PPE is the first line of defense against accidental exposure. The
following table summarizes the required PPE for handling Unc-CA359 in a laboratory setting.
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Body Part

Required PPE

Specifications & Rationale

Hands

Double Nitrile Gloves

Wear two pairs of nitrile gloves
at all times. Change the outer
layer immediately upon
suspected contamination.
Provides robust protection

against dermal absorption.

Eyes

Safety Goggles with Side
Shields or a Face Shield

Must be worn at all times in the
laboratory where Unc-CA359
is handled. Protects against
splashes and airborne
particles. A face shield offers
broader protection and should
be used when handling larger
quantities or during procedures

with a higher risk of splashing.

Body

Disposable Lab Coat with Knit
Cuffs

A disposable lab coat provides
a barrier against contamination
of personal clothing. Knit cuffs
ensure a snug fit around the
inner gloves. The lab coat
should be dedicated to work
with Unc-CA359 and disposed
of as chemical waste after use

or upon contamination.

Respiratory

N95 or Higher-Rated

Respirator

Recommended when handling
the powdered form of Unc-
CA359 outside of a certified
chemical fume hood to prevent
inhalation of airborne particles.
A full-face respirator may be
required for large spills or in

poorly ventilated areas.

Feet

Closed-Toed Shoes

Impermeable, closed-toed

shoes are mandatory in the
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laboratory to protect against

spills.

Operational Plan: Handling Procedures

Follow these step-by-step procedures for the safe handling of Unc-CA359.
2.1. Preparation and Weighing:

» Designated Area: All handling of powdered Unc-CA359 must be conducted in a designated
area within a certified chemical fume hood to minimize inhalation exposure.

» Decontamination: Before and after handling, decontaminate the work surface with an
appropriate solvent (e.g., 70% ethanol), followed by a suitable laboratory detergent.

» Weighing: Use a balance inside the fume hood. Tare a pre-labeled, sealed container.
Carefully transfer the required amount of Unc-CA359 using a dedicated spatula. Close the
container immediately after weighing.

o Cleaning: Clean the spatula and any other reusable equipment with a suitable solvent and
dispose of the cleaning materials as hazardous waste.

2.2. Solubilization:

» Solvent Addition: Add the desired solvent to the sealed container containing the pre-weighed
Unc-CA359 using a calibrated pipette.

e Mixing: Securely cap the container and mix by vortexing or gentle agitation until the
compound is fully dissolved. Avoid sonication, which can generate aerosols.

Disposal Plan

Proper disposal of Unc-CA359 and associated waste is critical to prevent environmental
contamination and accidental exposure.
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Waste Type Disposal Procedure

Dispose of as hazardous chemical waste in a

clearly labeled, sealed container. Follow all
Unused/Expired Unc-CA359 (Powder) local, state, and federal regulations for chemical

waste disposal. Do not dispose of down the

drain.

Collect in a designated, sealed, and clearly
] labeled hazardous waste container. The
Solutions of Unc-CA359 _ _ _
container should be compatible with the solvent

used.

) ] ) Dispose of in a designated hazardous waste
Contaminated Labware (e.g., pipette tips, tubes) ) ] ) ) )
container lined with a chemically resistant bag.

) Dispose of as hazardous chemical waste in a
Contaminated PPE (e.g., gloves, lab coat) )
clearly labeled, sealed container.

Emergency Procedures

4.1. Spills:

Evacuate: Immediately evacuate the area and alert others.
Isolate: Restrict access to the spill area.
PPE: Don appropriate PPE, including a respirator, before re-entering the area.

Containment: For small powder spills, gently cover with absorbent pads. For liquid spills,
absorb with a chemical spill pillow or absorbent material.

Cleanup: Carefully collect the absorbed material and place it in a sealed, labeled hazardous
waste container. Clean the spill area with a suitable solvent and then with a laboratory
detergent.

Report: Report the spill to the laboratory supervisor and the institutional safety office.

4.2. Exposure:
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» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention.

» Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.

Workflow for Handling Unc-CA359

The following diagram illustrates the standard workflow for handling Unc-CA359 from receipt to
disposal.

Preparation Handling (in Fume Hood)

Weigh Powder Prepare Solution

Disposal

Collect Waste ispose via
@ Evacuate & Alert Spill Cleanup

Store Appropriately

Click to download full resolution via product page
Caption: Workflow for the safe handling of Unc-CA359.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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